Cas no 364-47-6 (Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl)-)

• Product Name: Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl)-
• CAS No: 364-47-6
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 293987
• PubChem ID: 45790936
• Update Time: 2025-05-23

Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl)-
• 1-[2,5-Bis(trifluoromethyl)phenyl]ethanol
• 1-(2,5-Bis-trifluormethyl-phenyl)-aethanol
• 1-(2,5-bis-trifluoromethyl-phenyl)-ethanol
• 1-[2,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• Benzenemethanol,a-methyl-2,5-bis(trifluoromethyl)
• Benzylalcohol,a-methyl-2,5-bis(trifluoromethyl)-(8CI)
• JQSGCKQDLFXCFT-UHFFFAOYSA-N
• 1-(2,5-Bis(trifluoromethyl)phenyl)ethanol
• 364-47-6
• AKOS005257556
• 1-[2,5-Bis(trifluoromethyl)phenyl]ethanol,98%
• SCHEMBL22717043
• AS-66454
• DTXSID40672346
• CS-W014076
• E83009

• Inchi： 1S/C10H8F6O/c1-5(17)7-4-6(9(11,12)13)2-3-8(7)10(14,15)16/h2-5,17H,1H3
• InChI Key： JQSGCKQDLFXCFT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C(C)O)(F)F

Computed Properties

• Exact Mass: 258.04800
• Monoisotopic Mass: 258.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 20.23000
• LogP: 3.77750

Additional information on Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl)-

Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl) (CAS No. 364-47-6)

Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl), also known by its CAS registry number CAS No. 364-47-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 2 and 5 positions, a methyl group at the alpha position of the methanol moiety. The presence of these substituents imparts distinctive chemical and physical properties to the molecule.

The synthesis of Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl) typically involves multi-step organic reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the complex substituents on the benzene ring. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl) has garnered attention due to its potential in drug discovery and materials science. In pharmacology, its trifluoromethyl groups are known to contribute to enhanced stability and bioavailability of drug candidates. Recent studies have demonstrated its utility as an intermediate in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers.

In materials science, this compound has been investigated for its role in creating advanced polymers and coatings. The trifluoromethyl groups provide excellent chemical resistance and thermal stability to the resulting materials. For example, researchers have successfully incorporated this compound into polyurethane formulations to develop high-performance adhesives with improved durability under harsh conditions.

The environmental impact of Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl) has also been a focus of recent studies. Its degradation pathways under various environmental conditions have been analyzed to assess its potential risks to ecosystems. Findings indicate that while it is persistent in certain environments, biodegradation can be enhanced through specific microbial consortia or photolytic processes.

In conclusion, Benzenemethanol, a-methyl-2,5-bis(trifluoromethyl) (CAS No. 364-47-6) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as an essential building block in drug development and advanced material synthesis. Ongoing research continues to uncover new potentials for this compound while addressing its environmental implications.